Cas no 1263378-32-0 (6-Amino-5-chloro-pyridin-3-OL hydrochloride)

• Product Name: 6-Amino-5-chloro-pyridin-3-OL hydrochloride
• CAS No: 1263378-32-0
• MF: C₅H₆Cl₂N₂O
• MW: 181.01993894577
• MDL: MFCD18432612
• CID: 4777120
• Update Time: 2026-02-27

6-Amino-5-chloro-pyridin-3-OL hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-AMINO-5-CHLORO-PYRIDIN-3-OL HYDROCHLORIDE
• 6-amino-5-chloropyridin-3-ol hydrochloride
• SB32482
• 6-Amino-5-chloro-pyridin-3-OL hydrochloride

• MDL： MFCD18432612
• Inchi： 1S/C5H5ClN2O.ClH/c6-4-1-3(9)2-8-5(4)7;/h1-2,9H,(H2,7,8);1H
• InChI Key： BIJOEYYAEXXOQH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1N)O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 101
• Topological Polar Surface Area: 59.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 6-Amino-5-chloro-pyridin-3-OL hydrochloride

Introduction to 6-Amino-5-chloro-pyridin-3-OL hydrochloride (CAS No. 1263378-32-0) and Its Emerging Applications in Chemical Biology

6-Amino-5-chloro-pyridin-3-OL hydrochloride, identified by its unique Chemical Abstracts Service (CAS) number 1263378-32-0, represents a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, featuring both amino and hydroxyl functional groups alongside a chlorine substituent, has garnered attention due to its versatile structural framework and potential biological activities. The hydrochloride salt form enhances its solubility, making it more amenable for various biochemical assays and drug development processes.

The molecular structure of 6-Amino-5-chloro-pyridin-3-OL hydrochloride positions it as a valuable scaffold for medicinal chemists. The pyridine core is a common motif in many bioactive molecules, with modifications at the 3-position (hydroxyl group) and 5-position (chlorine atom) introducing additional reactivity and selectivity. Such structural features are often exploited to modulate interactions with biological targets, including enzymes and receptors. Recent studies have highlighted the compound's potential in inhibiting certain kinases and other therapeutic targets, making it a promising candidate for further investigation.

In the context of drug discovery, 6-Amino-5-chloro-pyridin-3-OL hydrochloride has been explored for its ability to serve as a precursor in synthesizing more complex molecules. Its reactivity allows for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties. For instance, researchers have utilized this compound to develop novel inhibitors targeting diseases such as cancer and inflammatory disorders. The chlorine atom at the 5-position can be readily displaced or modified, facilitating the introduction of other functional groups that may improve drug efficacy or reduce toxicity.

Recent advancements in computational chemistry have further accelerated the study of 6-Amino-5-chloro-pyridin-3-OL hydrochloride. Molecular docking simulations and virtual screening techniques have been employed to predict its binding affinity to various biological targets. These computational approaches complement experimental efforts, allowing researchers to prioritize compounds for further validation. The integration of machine learning models has also enabled the identification of structural features that correlate with biological activity, guiding the optimization of lead compounds.

The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly interested in pyridine derivatives due to their broad spectrum of biological activities. 6-Amino-5-chloro-pyridin-3-OL hydrochloride has been tested in preclinical models for its potential therapeutic effects. While comprehensive clinical trials are still under way, preliminary results suggest promising outcomes in treating conditions characterized by abnormal cell proliferation and inflammation. These findings underscore the importance of continued research into this compound and its derivatives.

The synthesis of 6-Amino-5-chloro-pyridin-3-OL hydrochloride is another area of active investigation. Researchers have developed efficient synthetic routes that minimize waste and improve yield, aligning with green chemistry principles. These methods often involve catalytic processes that reduce reliance on hazardous reagents, making the production of this compound more sustainable. Additionally, advances in flow chemistry have enabled scalable synthesis, which is crucial for industrial applications.

From a regulatory perspective, 6-Amino-5-chloro-pyridin-3-OL hydrochloride benefits from stringent quality control measures to ensure consistency and purity. Manufacturers must adhere to Good Manufacturing Practices (GMP) to guarantee that the final product meets pharmaceutical standards. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to verify the compound's identity and purity.

The future of 6-Amino-5-chloro-pyridin-3-OL hydrochloride lies in interdisciplinary collaboration between chemists, biologists, and pharmacologists. By combining experimental data with computational modeling, researchers can accelerate the discovery of novel therapeutic agents derived from this scaffold. Furthermore, exploring its role in complex biological systems will provide deeper insights into disease mechanisms and inform the development of more targeted treatments.